Cas no 1511656-96-4 (7-oxa-3-azatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one)

• Product Name: 7-oxa-3-azatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one
• CAS No: 1511656-96-4
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD21758427
• CID: 5244083
• PubChem ID: 66350533
• Update Time: 2025-06-27

7-oxa-3-azatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one Chemical and Physical Properties

Names and Identifiers

• 2H-[1]Benzopyrano[4,3-b]azet-2-one, 1,2a,3,8b-tetrahydro-
• 7-oxa-3-azatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one

• MDL： MFCD21758427
• Inchi： 1S/C10H9NO2/c12-10-7-5-13-8-4-2-1-3-6(8)9(7)11-10/h1-4,7,9H,5H2,(H,11,12)
• InChI Key： XRUMUMWBCMMPEU-UHFFFAOYSA-N
• SMILES： N1C(=O)C2COC3=CC=CC=C3C12

Additional information on 7-oxa-3-azatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one

7-oxa-3-azatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one (CAS No. 1511656-96-4): A Comprehensive Overview

7-oxa-3-azatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one (CAS No. 1511656-96-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules known as tricyclic compounds and is characterized by its 7-membered ring containing an oxygen atom and a 3-membered ring containing a nitrogen atom. The intricate structure of this molecule offers a rich platform for exploring its biological activities and potential uses in drug development.

The chemical structure of 7-oxa-3-azatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one (CAS No. 1511656-96-4) is defined by its tricyclic framework with specific functional groups that contribute to its reactivity and biological properties. The presence of the oxygen atom in the 7-membered ring and the nitrogen atom in the 3-membered ring introduces unique electronic and steric effects that can influence the compound's interactions with biological targets. These structural features make it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of 7-oxa-3-azatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antitumor activity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antitumor properties, 7-oxa-3-azatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 7-oxa-3-azatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one (CAS No. 1511656-96-4) is a challenging task due to its complex structure. However, recent advancements in synthetic chemistry have led to the development of efficient methods for its preparation. One notable approach involves a Pauson-Khand reaction followed by a series of functional group manipulations to achieve the desired tricyclic framework. This synthetic route not only provides high yields but also allows for the introduction of various substituents at different positions on the molecule, enabling the exploration of structure-activity relationships (SAR).

The pharmacokinetic properties of 7-oxa-3-azatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one have been studied to understand its behavior in biological systems. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. Its low toxicity and high stability are additional advantages that enhance its potential for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-oxa-3-azatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 7-oxa-3-azatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one (CAS No. 1511656-96-4) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, making it an exciting area of study for scientists and clinicians alike.